Cas no 3524-05-8 (6-methyl-2,1,3-benzoxadiazole 1-oxide)

• Product name: 6-methyl-2,1,3-benzoxadiazole 1-oxide
• CAS No: 3524-05-8
• MF: C₇H₆N₂O₂
• MW: 150.13474
• CID: 920068
• PubChem ID: 299519

6-methyl-2,1,3-benzoxadiazole 1-oxide Chemical and Physical Properties

Names and Identifiers

• 6-methyl-2,1,3-benzoxadiazole 1-oxide
• ZINC00162470; CTK5I4550; CHEMBL1632286; 6-methyl-2,1,3-benzoxadiazol-1-ium-1-olate; 6-methylbenzofuroxan; 6-methylbenzofuroxane; STK534439; 5-methyl-benzo[1,2,5]oxadiazole 3-oxide; 5-methylbenzofuroxane; SureCN6199005; NSC172604; STOCK2S-26461; 6-methyl-benzo[1,2,5]oxadiazole-1-oxide; AC1L6UR8;
• STK534439
• NSC-172604
• 6-methyl-2,1,3-benzoxadiazol-1-ium-1-olate
• SCHEMBL6199005
• NSC172604
• 3524-05-8
• MFCD00179584
• 6-Methylbenzo[C][1,2,5]Oxadiazole1-Oxide
• CHEMBL1632286
• DTXSID70305913
• AKOS005466116

• Inchi： InChI=1S/C7H6N2O2/c1-5-2-3-6-7(4-5)9(10)11-8-6/h2-4H,1H3
• InChI Key： HHWHSCQAHBHQRP-UHFFFAOYSA-N
• SMILES： CC1=CC2=[N+](ON=C2C=C1)[O-]

Computed Properties

• Exact Mass: 150.04298
• Monoisotopic Mass: 150.042927438g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 153
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 51.5Ų

Experimental Properties

• PSA: 52.97
• LogP: 1.56470